N1-(2-fluorobenzyl)-N2-(2-nitrophenyl)oxalamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-N'-(2-nitrophenyl)oxamide
• InChI: InChI=1S/C15H12FN3O4/c16-11-6-2-1-5-10(11)9-17-14(20)15(21)18-12-7-3-4-8-13(12)19(22)23/h1-8H,9H2,(H,17,20)(H,18,21)
• InChI Key: XNPQKLLTJFFOTK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)C(=O)NC2=CC=CC=C2[N+](=O)[O-])F
• Molecular Formula: C15H12FN3O4
• Molecular Weight: 317.27 g/mol

Description

“N1-(2-fluorobenzyl)-N2-(2-nitrophenyl)oxalamide” is a complex organic compound. It contains a fluorobenzyl group, a nitrophenyl group, and an oxalamide group. The presence of these functional groups suggests that the compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the fluorobenzyl, nitrophenyl, and oxalamide groups. The exact structure would depend on the specific locations of these groups within the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would be influenced by the functional groups present in the molecule. For example, the nitro group is a strong electron-withdrawing group, which could make the compound susceptible to nucleophilic attack.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could increase the compound’s stability and lipophilicity.

Scientific Research Applications

Photophysical Investigation

The compound N1-(2-fluorobenzyl)-N2-(2-nitrophenyl)oxalamide, due to its structural similarity to fluoro-based Schiff bases, may be used in photophysical studies. .

Biological Applications

Schiff bases similar to N1-(2-fluorobenzyl)-N2-(2-nitrophenyl)oxalamide have been found to exhibit a range of biological activities. . This compound could potentially be explored for its cytotoxic properties against specific cell lines.

Non-Linear Optical Materials

Certain fluoro-based Schiff base compounds are utilized in the development of materials for second-order non-linear optics (NLO). These materials require a lack of a center of symmetry and often include a dipolar D-π-A structure. .

Antimycobacterial Agents

Compounds with structures similar to N1-(2-fluorobenzyl)-N2-(2-nitrophenyl)oxalamide have emerged as promising antimycobacterial agents. . This compound could be synthesized and evaluated for its efficacy against tuberculosis.

Anti-Fibrosis Activity

Pyrimidine derivatives, which share structural motifs with N1-(2-fluorobenzyl)-N2-(2-nitrophenyl)oxalamide, have been studied for their anti-fibrotic activities. .

Chemical Stability and Reactivity

The chemical stability and reactivity of compounds like N1-(2-fluorobenzyl)-N2-(2-nitrophenyl)oxalamide can be determined using computational methods and cyclic voltammetry. .

Photovoltaic Properties

The light-harvesting efficiency of fluoro-based Schiff bases can be determined to understand their photovoltaic properties. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would depend on the specific biological target.

Future Directions

The future research directions for this compound could include exploring its potential applications in various fields, such as medicine or materials science, and conducting detailed studies to fully understand its physical and chemical properties.